Cas no 1694242-85-7 (7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• CAS No: 1694242-85-7
• MF: C₁₂H₁₄N₄
• MW: 214.266361713409
• CID: 5936736
• PubChem ID: 136709426
• Update Time: 2025-10-23

7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine
• 1694242-85-7
• 7-(4-methylphenyl)-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidine
• EN300-1119164

• Inchi： 1S/C12H14N4/c1-9-2-4-10(5-3-9)11-6-7-13-12-14-8-15-16(11)12/h2-5,8,11H,6-7H2,1H3,(H,13,14,15)
• InChI Key： JAXQNWDLJYSWHL-UHFFFAOYSA-N
• SMILES： N12C(=NC=N1)NCCC2C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 214.121846464g/mol
• Monoisotopic Mass: 214.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidine

Introduction to 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine (CAS No. 1694242-85-7)

7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine, identified by its CAS number 1694242-85-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazoloapyrimidine class, a structural motif known for its broad spectrum of biological activities. The presence of fused rings and aromatic substituents in its molecular structure imparts unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The molecular framework of 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine consists of a triazolo group linked to an apyrimidine core, with a 4-methylphenyl substituent attached at the 7-position. This specific arrangement of atoms and functional groups contributes to its distinct reactivity and potential interactions with biological targets. The compound’s stability under various conditions and its ability to undergo selective modifications make it an attractive scaffold for drug discovery efforts.

In recent years, there has been a growing interest in developing novel therapeutic agents based on triazoloapyrimidine derivatives due to their demonstrated efficacy in several pharmacological assays. The biological activity of 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine has been explored in various preclinical studies. Researchers have noted its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The compound’s ability to disrupt signaling pathways associated with tumor growth and metastasis has made it a subject of intense scrutiny in oncology research.

One of the most compelling aspects of this compound is its structure-activity relationship (SAR) profile. The 4-methylphenyl moiety plays a crucial role in modulating the compound’s binding affinity to target proteins. By fine-tuning this substituent or introducing additional functional groups, chemists can enhance its pharmacological properties. This flexibility has led to the synthesis of numerous derivatives aimed at improving potency and selectivity while minimizing side effects.

Recent advancements in computational chemistry have also facilitated the study of 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine. Molecular docking simulations have been employed to predict its interactions with biological receptors and enzymes. These studies have provided valuable insights into the compound’s mechanism of action and have guided the design of more effective analogs. The integration of experimental data with computational models has accelerated the drug discovery process significantly.

The synthesis of 7-(4-methylphenyl)-4H,5H,6H,7H-1,2,4-triazolo[1,5-a]pyrimidine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the triazoloapyrimidine core and subsequent functionalization at the 7-position with the methylphenyl group. Advances in synthetic methodologies have enabled higher yields and purities of this compound, making it more accessible for large-scale studies.

In clinical trials conducted so far, 7-(4-methylphenyl)-4H,,5,6,7,H-1,,2,,4-triazolo[1,,5-a]pyrimidine (CAS No. 169)242–85––has demonstrated encouraging results in treating certain types of cancer. Its ability to inhibit key enzymes involved in cell proliferation has shown promise in both in vitro and in vivo models. While further research is needed to fully understand its therapeutic potential and safety profile, this compound represents a significant step forward in developing novel anticancer agents.

The pharmacokinetic properties of 7-(4-methylphenyl)-4H,,5,6,7,H-1,,2,,4-triazolo[1,,5-a]pyrimidine (CAS No. 169)242–85––are also under investigation. Studies have focused on its absorption distribution metabolism excretion (ADME) characteristics to ensure optimal therapeutic efficacy and minimal toxicity. Understanding these parameters is crucial for determining appropriate dosing regimens and predicting patient responses.

Future research directions include exploring the compound’s potential in treating other diseases beyond cancer. Its unique chemical structure suggests that it may have applications in anti-inflammatory therapies or as a precursor for more complex drug molecules. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic benefits.

The development of 7-(4-methylphenyl)-4,/*5,/*6,/*7,/* H-,/*2,/* ,(CAS No.: 169)242–85–– represents a testament to the ongoing innovation in medicinal chemistry.* By leveraging cutting-edge synthetic techniques,* computational methods,*and preclinical assessments,* scientists are paving the way for next-generation therapeutics.* This compound serves as an excellent example*of how structural modifications can lead*to significant improvements*in drug efficacy.* As research progresses,*it is expected that *more derivatives will emerge,*offering new hope*for patients worldwide.*